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Compound of Interest

Compound Name: BMS-986224

Cat. No.: B6602765 Get Quote

For researchers, scientists, and drug development professionals, this document provides

immediate, essential information for the safe handling and disposal of BMS-986224. As a

potent, selective, and orally active APJ receptor agonist, proper safety protocols are critical to

ensure a safe laboratory environment and prevent accidental exposure.[1][2] This guidance is

intended to supplement, not replace, institutional safety protocols and a thorough review of any

available safety data sheets (SDS).

Immediate Safety and Handling Protocols
While a specific Safety Data Sheet (SDS) for BMS-986224 from the manufacturer was not

publicly available at the time of this writing, the following personal protective equipment (PPE)

and handling procedures are recommended based on general best practices for handling

potent, small-molecule research compounds.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the specific PPE required for the planned

procedures. However, as a baseline, the following should be utilized:

Eye Protection: Chemical safety goggles or glasses with side shields are mandatory to

protect from splashes.

Hand Protection: Chemically resistant gloves, such as nitrile gloves, should be worn. Gloves

should be inspected before use and changed frequently, especially if contaminated.
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Body Protection: A standard laboratory coat is required to protect skin and clothing. For

procedures with a higher risk of aerosol generation or spillage, additional protective clothing

may be necessary.

Respiratory Protection: If working with the solid compound where dust may be generated, or

if creating solutions outside of a certified chemical fume hood, a respirator may be required.

The appropriate type of respirator should be determined by a qualified safety professional

based on the potential for airborne exposure.

Operational and Disposal Plans
Storage and Handling

Solid Form: BMS-986224 powder should be stored at -20°C for long-term stability (up to 3

years).[1]

Solutions: Stock solutions are typically stored at -80°C and are stable for over a year.[1] To

avoid repeated freeze-thaw cycles, it is recommended to aliquot the product into single-use

volumes.[1] For short-term storage, solutions can be kept at 4°C for more than one week.[1]

General Handling: All handling of BMS-986224 should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to minimize inhalation exposure.

Spill Response
In the event of a spill, the following steps should be taken:

Immediate Action: Alert others in the vicinity and evacuate the immediate area if necessary.

[3]

Assess the Spill: Determine the nature and extent of the spill. For minor spills that you are

trained and equipped to handle, proceed with cleanup. For major spills, or if you are unsure,

contact your institution's environmental health and safety (EHS) department immediately.

Don Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the

appropriate PPE as outlined above.[4]

Containment and Cleanup:
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For liquid spills, use an inert absorbent material (e.g., sand, vermiculite) to contain and

absorb the spill.[4][5] Do not use combustible materials like paper towels for initial

absorption of flammable solvents.

For solid spills, carefully sweep or scoop the material to avoid creating dust.

Decontamination: Once the spilled material is collected, decontaminate the area with an

appropriate solvent or cleaning solution.

Waste Disposal: All contaminated materials, including absorbent materials and disposable

PPE, must be collected in a sealed, properly labeled container for hazardous waste disposal.

Disposal Plan
All waste containing BMS-986224, including empty containers, contaminated labware, and spill

cleanup materials, must be disposed of as hazardous chemical waste. Follow all local, state,

and federal regulations for hazardous waste disposal. Contact your institution's EHS

department for specific guidance on waste stream management.

Physical and Chemical Properties
The following table summarizes the known quantitative data for BMS-986224.

Property Value Source

Molecular Formula C24H23ClN4O6 [6]

Molecular Weight 498.92 g/mol [1]

CAS Number 2055200-88-7 [1]

Appearance Solid [1]

Color Yellow [1]

Solubility in DMSO 10 mg/mL (20.04 mM) [1]

BMS-986224 Signaling Pathway
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BMS-986224 is a potent and selective agonist for the apelin receptor (APJ).[2] Upon binding to

the APJ receptor, it triggers a cascade of downstream signaling events. The diagram below

illustrates the key signaling pathways activated by BMS-986224.
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Caption: Signaling pathway of BMS-986224 upon binding to the APJ receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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